3,4-Dimethyl-N-[1-(oxan-4-yl)azetidin-3-yl]benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[1-(oxan-4-yl)azetidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C16H24N2O3S/c1-12-3-4-16(9-13(12)2)22(19,20)17-14-10-18(11-14)15-5-7-21-8-6-15/h3-4,9,14-15,17H,5-8,10-11H2,1-2H3
• InChI Key: SIQPSZJOCLCVPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2CN(C2)C3CCOCC3)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

3,4-Dimethyl-N-[1-(oxan-4-yl)azetidin-3-yl]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMOX, and it has been synthesized using various methods. The purpose of

Mechanism Of Action

The mechanism of action of DMOX is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis. DMOX has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
DMOX has been found to have both biochemical and physiological effects. Biochemically, DMOX has been found to inhibit the activity of enzymes such as carbonic anhydrase and acetylcholinesterase. Physiologically, DMOX has been found to cause changes in blood pressure and heart rate in animal models.

Advantages And Limitations For Lab Experiments

One of the main advantages of using DMOX in lab experiments is its potential applications in various fields of scientific research. Additionally, DMOX is relatively easy to synthesize and purify, making it readily available for use in experiments. However, one of the limitations of using DMOX is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of DMOX in scientific research. One potential direction is the development of new drugs based on the structure of DMOX. Additionally, further research is needed to fully understand the mechanism of action of DMOX and its potential applications in various fields of scientific research. Finally, more studies are needed to determine the safety and toxicity of DMOX in humans.

Synthesis Methods

DMOX can be synthesized using different methods, including the reaction of 3,4-dimethylbenzenesulfonyl chloride with 1-(oxan-4-yl)azetidin-3-amine. The reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide. The product is then purified using column chromatography to obtain pure DMOX.

Scientific Research Applications

DMOX has been found to have potential applications in various fields of scientific research. One of the main areas of interest is in the development of new drugs. DMOX has been found to have antitumor activity, making it a potential candidate for the development of anticancer drugs. Additionally, DMOX has been found to have antifungal and antibacterial activity, making it a potential candidate for the development of new antibiotics.